Cas no 65247-27-0 (19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)-)

19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)- Properties

Names and Identifiers

• 19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)-
• Cucurbitacin B 2-O-beta-D-glucoside
• 19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23
• (2beta,9beta,10alpha,16alpha,23E)-25-(Acetyloxy)-2-(beta-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-19-norlanosta-5,23-diene-3,11,22-trione
• 2-O-beta-D-Glucopyranosylcucurbitacin B
• 2-O-beta-Glucopyranosyl-cucurbitacin B
• Arvenin I
• AKOS040760354
• CS-0034275
• NS00094076
• 65247-27-0
• HY-N6579
• FS-7536
• [(E,6R)-6-hydroxy-6-[(2S,8S,9R,10R,13R,14S,16R,17R)-16-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-5-oxohept-3-en-2-yl] acetate
• CHEMBL540114
• 19-Norlanosta-5,23-diene-3,11,22-trione, 25-(acetyloxy)-2-(beta-D-glucophranosyloxy)-16,20-dihydroxy-9-methyl-, (2beta, 9beta, 10apha, 16alpha,23E)-
• Opercurin A
• CHEBI:230752
• ((E,6R)-6-hydroxy-6-((2S,8S,9R,10R,13R,14S,16R,17R)-16-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta(a)phenanthren-17-yl)-2-methyl-5-oxohept-3-en-2-yl) acetate
• DA-62531
• +Expand

• InChIKey： PQOVWWZVVIGRPP-BBANTJNRSA-N
• Inchi： InChI=1S/C38H56O13/c1-18(40)51-33(2,3)13-12-25(42)38(9,48)30-21(41)15-35(6)24-11-10-19-20(37(24,8)26(43)16-36(30,35)7)14-22(31(47)34(19,4)5)49-32-29(46)28(45)27(44)23(17-39)50-32/h10,12-13,20-24,27-30,32,39,41,44-46,48H,11,14-17H2,1-9H3/b13-12+/t20-,21-,22+,23-,24+,27-,28+,29-,30+,32-,35+,36-,37+,38+/m1/s1
• SMILES： CC(=O)OC(C)(C)/C=C/C(=O)[C@@](C)([C@H]1[C@@H](C[C@@]2(C)[C@@H]3CC=C4[C@@H](C[C@@H](C(=O)C4(C)C)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)[C@]3(C)C(=O)C[C@]12C)O)O

Computed Properties

• Exact Mass: 720.37209184g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 9
• Monoisotopic Mass: 720.37209184g/mol
• Heavy Atom Count: 51
• Complexity: 1520
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 217Ų

Experimental Properties

• Boiling Point: 856.0±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 257.9±27.8 °C
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Cayaponia angustiloba